Cas no 2172605-07-9 (4,4-difluoro-1-1-(hydroxymethyl)-3-methoxycyclobutylcyclohexan-1-ol)

• Product Name: 4,4-difluoro-1-1-(hydroxymethyl)-3-methoxycyclobutylcyclohexan-1-ol
• CAS No: 2172605-07-9
• MF: C₁₂H₂₀F₂O₃
• MW: 250.282211303711
• CID: 6536336
• PubChem ID: 165601086
• Update Time: 2025-10-29

4,4-difluoro-1-1-(hydroxymethyl)-3-methoxycyclobutylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-1-(hydroxymethyl)-3-methoxycyclobutylcyclohexan-1-ol
• 4,4-difluoro-1-[1-(hydroxymethyl)-3-methoxycyclobutyl]cyclohexan-1-ol
• 2172605-07-9
• EN300-1642720

• Inchi： 1S/C12H20F2O3/c1-17-9-6-10(7-9,8-15)11(16)2-4-12(13,14)5-3-11/h9,15-16H,2-8H2,1H3
• InChI Key： WTFGDYRHKLQEBY-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)(C1(CO)CC(C1)OC)O)F

Computed Properties

• Exact Mass: 250.13805082g/mol
• Monoisotopic Mass: 250.13805082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.7Ų

Additional information on 4,4-difluoro-1-1-(hydroxymethyl)-3-methoxycyclobutylcyclohexan-1-ol

4,4-Difluoro-1-(hydroxymethyl)-3-methoxycyclobutylcyclohexan-1-ol: A Comprehensive Overview

The compound 4,4-difluoro-1-(hydroxymethyl)-3-methoxycyclobutylcyclohexan-1-ol (CAS No. 2172605-07-9) is a complex organic molecule with a unique structure that combines a cyclohexanol backbone with a substituted cyclobutyl group. This compound has garnered attention in the scientific community due to its potential applications in drug discovery and materials science. Recent studies have highlighted its intriguing properties, making it a subject of interest for researchers exploring novel chemical entities.

The molecular structure of 4,4-difluoro-1-(hydroxymethyl)-3-methoxycyclobutylcyclohexan-1-ol is characterized by a cyclohexane ring substituted with a hydroxymethyl group at position 1 and a cyclobutyl group at position 3. The cyclobutyl group itself is further substituted with two fluorine atoms at positions 4 and 4', as well as a methoxy group at position 3'. This arrangement creates a molecule with significant stereochemical complexity, which is often associated with bioactive compounds. The presence of fluorine atoms introduces electronic effects that can influence the compound's reactivity and pharmacokinetic properties.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient methods to construct the cyclobutane ring using ring-closing metathesis and other transition-metal-catalyzed reactions. These methods have enabled the preparation of enantiomerically pure samples, which are essential for studying the compound's biological activity. The use of fluorinated substituents has also been explored in the context of improving drug-like properties, such as lipophilicity and metabolic stability.

In terms of applications, 4,4-difluoro-1-(hydroxymethyl)-3-methoxycyclobutylcyclohexan-1-ol has shown promise in the field of medicinal chemistry. Its structure suggests potential interactions with various biological targets, including enzymes and receptors. Preclinical studies have indicated that this compound exhibits moderate activity against certain disease models, particularly in inflammation and neurodegenerative disorders. However, further research is needed to fully understand its mechanism of action and therapeutic potential.

The compound's unique stereochemistry has also made it a valuable tool in studying conformational dynamics in organic molecules. Researchers have employed advanced computational methods, such as molecular dynamics simulations, to investigate how the spatial arrangement of substituents affects the molecule's stability and reactivity. These insights are crucial for designing more effective drugs and materials.

From an environmental perspective, 4,4-difluoro-1-(hydroxymethyl)-3-methoxycyclobutylcyclohexan-1-ol has been evaluated for its biodegradability and ecotoxicological effects. Studies suggest that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in the environment. However, further investigations are required to assess its long-term impact on ecosystems.

In conclusion, 4,4-difluoro-1-(hydroxymethyl)-3-methoxycyclobutylcyclohexan-1-ol (CAS No. 2172605-07-9) is a fascinating molecule with diverse applications across multiple scientific disciplines. Its complex structure and unique properties make it an attractive candidate for further research in drug discovery, materials science, and environmental chemistry. As new findings emerge, this compound is expected to play an increasingly important role in advancing our understanding of organic chemistry and its practical applications.